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Compound of Interest

Compound Name:
Methyl 4-(hydroxymethyl)-2-

methylbenzoate

CAS No.: 530145-28-9

Cat. No.: B1289971

Get Quote

An In-depth Technical Guide to the Spectroscopic Data of Methyl 4-(hydroxymethyl)-2-
methylbenzoate

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for Methyl 4-
(hydroxymethyl)-2-methylbenzoate (CAS No. 178557-35-8). Designed for researchers,

scientists, and professionals in drug development, this document offers a detailed examination

of the compound's structural features through Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The guide emphasizes

the causal relationships behind experimental choices and data interpretation, ensuring a deep

understanding of the molecule's characterization. Protocols are presented as self-validating

systems, grounded in authoritative scientific principles.

Introduction: The Compound in Profile
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Methyl 4-(hydroxymethyl)-2-methylbenzoate is a substituted aromatic ester. Its structure,

featuring a methyl ester, a hydroxymethyl group, and a methyl group on the benzene ring,

makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and

advanced materials. Accurate structural elucidation is paramount for its application in complex

synthetic pathways.

Compound Details:

IUPAC Name: Methyl 4-(hydroxymethyl)-2-methylbenzoate

Molecular Formula: C₁₀H₁₂O₃[1]

Molecular Weight: 180.20 g/mol

CAS Number: 178557-35-8

Structure:  (A representative image would be placed here in a full

document)

This guide will proceed through the standard workflow for spectroscopic analysis, providing

both the data and the scientific reasoning behind its interpretation.

The Spectroscopic Analysis Workflow
The characterization of a novel or synthesized compound follows a logical progression of

techniques. Each method provides a unique piece of the structural puzzle. The typical workflow

is designed for maximum efficiency, starting with less destructive, more information-rich

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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